Cas no 15811-72-0 (2-Butanol, 1,1,1-trichloro-2-methyl-)

2-Butanol, 1,1,1-trichloro-2-methyl- structure
15811-72-0 structure
Product Name:2-Butanol, 1,1,1-trichloro-2-methyl-
CAS No:15811-72-0
MF:C5H9Cl3O
MW:191.483359098434
CID:1335711
PubChem ID:12595686
Update Time:2025-04-20

2-Butanol, 1,1,1-trichloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol, 1,1,1-trichloro-2-methyl-
    • 1,1,1-trichloro-2-methylbutan-2-ol
    • DTXSID50503814
    • SCHEMBL6356554
    • 15811-72-0
    • 2-trichloromethyl-2-butanol
    • Inchi: 1S/C5H9Cl3O/c1-3-4(2,9)5(6,7)8/h9H,3H2,1-2H3
    • InChI Key: ZMGGYAPMGGTJOJ-UHFFFAOYSA-N
    • SMILES: ClC(C(C)(CC)O)(Cl)Cl

Computed Properties

  • Exact Mass: 189.97207
  • Monoisotopic Mass: 189.971898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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